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Compound of Interest

Compound Name: Endophenazine C

Cat. No.: B15563188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and storage of

Endophenazine C stock solutions for research purposes. Due to the limited availability of

specific chemical data for Endophenazine C in public databases, the quantitative protocols

provided herein use Endophenazine A as a close structural analogue and representative of the

endophenazine class of compounds. Researchers should refer to the certificate of analysis for

their specific lot of Endophenazine C for the exact molecular weight to ensure accurate molar

concentration calculations.

Compound Information
Endophenazines are a family of phenazine-based antibiotics produced by various

microorganisms, notably Streptomyces anulatus, an endosymbiont found in arthropods.[1][2]

These compounds, including Endophenazine C, have demonstrated antimicrobial activity,

particularly against Gram-positive bacteria.[2] The core chemical structure of endophenazines

is a phenazine ring, and their biological activity is generally attributed to their redox-active

nature, which can lead to the generation of reactive oxygen species (ROS) and interference

with cellular respiration.

While the precise molecular formula and weight for Endophenazine C are not readily available

in the searched literature, data for the closely related Endophenazine A is provided below as a

reference for preparing stock solutions.
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Table 1: Physicochemical Properties of Endophenazine A

Property Value Source

Molecular Formula C₁₈H₁₆N₂O₂ [3][4]

Molecular Weight 292.338 g/mol [3][4]

Appearance Yellowish solid Inferred from phenazine class

Solubility
Soluble in DMSO, methanol,

ethyl acetate
[5]

Stock Solution Preparation
The following protocol details the preparation of a 10 mM stock solution of an endophenazine
compound, using Endophenazine A as the example. It is critical to use a high-purity solvent

suitable for the intended downstream applications (e.g., cell culture grade, sterile-filtered).

Table 2: Reagents and Materials for Stock Solution Preparation

Reagent/Material Specifications

Endophenazine Compound Solid, high purity

Dimethyl Sulfoxide (DMSO) Anhydrous, sterile, cell culture grade

Analytical Balance Calibrated, readable to at least 0.1 mg

Microcentrifuge Tubes or Vials Sterile, amber or covered in foil

Pipettors and Pipette Tips Calibrated, sterile

Vortex Mixer Standard laboratory model

Protocol for 10 mM Endophenazine Stock Solution
Calculate the required mass: Based on the molecular weight of Endophenazine A (292.338

g/mol ), weigh out 2.92 mg of the solid compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Endophenazine-A
https://en.wikipedia.org/wiki/Endophenazine_A
https://pubchem.ncbi.nlm.nih.gov/compound/Endophenazine-A
https://en.wikipedia.org/wiki/Endophenazine_A
https://pmc.ncbi.nlm.nih.gov/articles/PMC8945225/
https://www.benchchem.com/product/b15563188?utm_src=pdf-body
https://www.benchchem.com/product/b15563188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Transfer the weighed Endophenazine A to a sterile amber microcentrifuge tube

or a clear tube wrapped in aluminum foil to protect it from light.

Solvent Addition: Add 1 mL of anhydrous, sterile DMSO to the tube containing the

compound.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) can be applied if necessary to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20-50 µL) in sterile, light-protected tubes.

Storage: Store the aliquots at -20°C for short-term to medium-term storage (up to one

month) or at -80°C for long-term storage (up to six months).

Note: When preparing working solutions for cell-based assays, ensure the final concentration

of DMSO is not toxic to the cells (typically below 0.5%).

Storage and Stability
Proper storage of Endophenazine C is crucial to maintain its biological activity and prevent

degradation.

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Special Conditions

Solid -20°C Up to 6 months
Protect from light and

moisture.

Stock Solution (in

DMSO)
-20°C Up to 1 month

Aliquoted, protect

from light. Avoid

repeated freeze-thaw

cycles.

Stock Solution (in

DMSO)
-80°C Up to 6 months

Aliquoted, protect

from light. Avoid

repeated freeze-thaw

cycles.

Phenazine compounds can be sensitive to light and extreme pH conditions. Stock solutions

should always be stored in light-protected containers. For experimental use, it is recommended

to thaw an aliquot and use it on the same day.

Experimental Protocols & Visualizations
The following sections provide a generalized experimental workflow for testing the antimicrobial

activity of Endophenazine C and a diagram of the proposed signaling pathway for phenazine

compounds.

Antimicrobial Susceptibility Testing: Broth Microdilution
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of

Endophenazine C against a bacterial strain.
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Experimental Workflow: MIC Assay
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of

Endophenazine C.

Proposed Signaling Pathway for Phenazine
Antimicrobial Activity
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The antimicrobial effect of phenazine compounds is believed to be mediated through the

generation of reactive oxygen species, leading to cellular damage.

Proposed Mechanism of Action of Phenazines
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Caption: Proposed signaling pathway for the antimicrobial activity of phenazine compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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